2R,6R-Hydroxynorketamine hydrochloride
2R,6R-Hydroxynorketamine hydrochloride
Ketamine metabolite. Enhances AMPA receptor-mediated excitatory post-synaptic potentials in the CA1 region of hippocampal slices. Decreases intracellular D-serine (a NMDA co-agonist) concentrations in PC-12 cells (IC50 = 0.68 nM). Exerts antidepressant effects in mice. Lacks ketamine-related side effects.
Brand Name:
Vulcanchem
CAS No.:
1430202-69-9
VCID:
VC0005194
InChI:
InChI=1S/C12H14ClNO2.ClH/c13-9-5-2-1-4-8(9)12(14)7-3-6-10(15)11(12)16;/h1-2,4-5,10,15H,3,6-7,14H2;1H/t10-,12-;/m1./s1
SMILES:
C1CC(C(=O)C(C1)(C2=CC=CC=C2Cl)N)O.Cl
Molecular Formula:
C12H15Cl2NO2
Molecular Weight:
276.157
2R,6R-Hydroxynorketamine hydrochloride
CAS No.: 1430202-69-9
Inhibitors
VCID: VC0005194
Molecular Formula: C12H15Cl2NO2
Molecular Weight: 276.157
| CAS No. | 1430202-69-9 |
|---|---|
| Product Name | 2R,6R-Hydroxynorketamine hydrochloride |
| Molecular Formula | C12H15Cl2NO2 |
| Molecular Weight | 276.157 |
| IUPAC Name | (2R,6R)-2-amino-2-(2-chlorophenyl)-6-hydroxycyclohexan-1-one;hydrochloride |
| Standard InChI | InChI=1S/C12H14ClNO2.ClH/c13-9-5-2-1-4-8(9)12(14)7-3-6-10(15)11(12)16;/h1-2,4-5,10,15H,3,6-7,14H2;1H/t10-,12-;/m1./s1 |
| Standard InChIKey | ZQJVHBJDLMIKJK-MHDYBILJSA-N |
| SMILES | C1CC(C(=O)C(C1)(C2=CC=CC=C2Cl)N)O.Cl |
| Description | Ketamine metabolite. Enhances AMPA receptor-mediated excitatory post-synaptic potentials in the CA1 region of hippocampal slices. Decreases intracellular D-serine (a NMDA co-agonist) concentrations in PC-12 cells (IC50 = 0.68 nM). Exerts antidepressant effects in mice. Lacks ketamine-related side effects. |
| Synonyms | (2R,6R)-2-Amino-2-(2-chlorophenyl)-6-hydroxycyclohexanone hydrochloride |
| PubChem Compound | 121513910 |
| Last Modified | Dec 23 2021 |
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